![molecular formula C14H12FNO4S B5868089 4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid](/img/structure/B5868089.png)
4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid, also known as Fimasartan, is a potent angiotensin II receptor antagonist that has been developed as an antihypertensive drug. Fimasartan has shown promising results in clinical trials, demonstrating its effectiveness in reducing blood pressure and improving cardiovascular outcomes.
Mechanism of Action
4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid works by blocking the binding of angiotensin II to its receptor, thereby preventing its vasoconstrictive and pro-inflammatory effects. This leads to vasodilation, reduced blood pressure, and improved cardiovascular outcomes.
Biochemical and Physiological Effects:
In addition to its antihypertensive effects, this compound has been shown to have other beneficial effects on the cardiovascular system. It has been shown to reduce oxidative stress and inflammation, improve endothelial function, and inhibit the proliferation of vascular smooth muscle cells. This compound has also been shown to have a favorable safety profile, with a low incidence of adverse effects.
Advantages and Limitations for Lab Experiments
4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid has several advantages for lab experiments, including its high potency, selectivity, and favorable safety profile. However, its synthesis is complex and requires several steps, which may limit its availability and use in some laboratories.
Future Directions
There are several future directions for research on 4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid. One area of research is the development of new formulations and delivery methods to improve its efficacy and reduce the frequency of dosing. Another area of research is the investigation of its potential use in other cardiovascular diseases, such as heart failure and atherosclerosis. Additionally, further studies are needed to better understand its mechanism of action and potential side effects in different patient populations.
Synthesis Methods
4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid is synthesized through a multi-step process involving the reaction of 4-fluoro-3-nitrobenzoic acid with 4-methylphenylamine, followed by the reduction of the resulting nitro compound with iron powder. The final product is obtained by sulfonation of the amine group with sulfuric acid.
Scientific Research Applications
4-fluoro-3-{[(4-methylphenyl)amino]sulfonyl}benzoic acid has been extensively studied for its antihypertensive effects in both animal and human studies. It has been shown to be effective in reducing blood pressure in patients with hypertension, with a comparable efficacy to other angiotensin II receptor antagonists. This compound has also been shown to have beneficial effects on cardiovascular outcomes, including reducing the risk of stroke and improving left ventricular hypertrophy.
Properties
IUPAC Name |
4-fluoro-3-[(4-methylphenyl)sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO4S/c1-9-2-5-11(6-3-9)16-21(19,20)13-8-10(14(17)18)4-7-12(13)15/h2-8,16H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOZMDSWFBJTFRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.